3-[1-(2-Methyl-propane-2-sulfinylamino)-ethyl]-azetidine-1-carboxylic acid tert-butyl ester

• CAS No.: 1426421-86-4
• Molecular Formula: C14H28N2O3S
• Molecular Weight: 304.45 g/mol
• IUPAC Name: tert-butyl 3-[1-(tert-butylsulfinylamino)ethyl]azetidine-1-carboxylate
• InChI: InChI=1S/C14H28N2O3S/c1-10(15-20(18)14(5,6)7)11-8-16(9-11)12(17)19-13(2,3)4/h10-11,15H,8-9H2,1-7H3
• InChI Key: OFNYTVFFLRZXEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CN(C1)C(=O)OC(C)(C)C)NS(=O)C(C)(C)C

Description

3-[1-(2-Methyl-propane-2-sulfinylamino)-ethyl]-azetidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H28N2O3S and its molecular weight is 304.45 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-{[(E)-2-methyl-propane-2-sulfinylimino]-methyl}-azetidine-1-carboxylic acid tert-butyl ester (0.25 g, 0.87 mmol) in CH2Cl2 (4 mL) at 0° C. was added dropwise methylmagnesium bromide (3.0 M in Et2O, 0.35 mL, 1.04 mmol). The reaction mixture was stirred at 0° C. for 1 h then quenched with saturated aqueous NH4Cl, diluted with water and extracted with EtOAc (2×). The combined organics were dried over MgSO4 and concentrated to afford 273 mg of 3-[1-(2-methyl-propane-2-sulfinylamino)-ethyl]-azetidine-1-carboxylic acid tert-butyl ester as an off-white foamy solid which was used without further purification.